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Compound of Interest

Compound Name: Fsllry-NH2

Cat. No.: B10766424 Get Quote

Technical Support Center: Fsllry-NH2
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation and handling of stable Fsllry-
NH2 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is Fsllry-NH2 and what is its primary mechanism of action?

A1: Fsllry-NH2 is a selective peptide antagonist for Protease-Activated Receptor 2 (PAR2).[1]

[2][3] Its primary mechanism involves blocking the activation of PAR2, a G protein-coupled

receptor (GPCR) implicated in inflammation and other physiological processes.[2][4] PAR2 is

typically activated by proteolytic cleavage of its extracellular N-terminus, which unmasks a

tethered ligand that binds to the receptor and initiates downstream signaling. Fsllry-NH2
prevents this activation.[4][5]

Q2: What are the recommended solvents for dissolving Fsllry-NH2?

A2: The choice of solvent depends on the intended application (in vitro or in vivo) and the

desired concentration. Dimethyl sulfoxide (DMSO) is the most common solvent for preparing

high-concentration stock solutions for in vitro use.[1][6][7] For in vivo studies, complex solvent

systems are often required. Water and ethanol can also be used, but the solubility is

significantly lower.[1]

Q3: What is the recommended storage procedure for Fsllry-NH2 powder and stock solutions?
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A3: Proper storage is crucial to maintain the integrity of Fsllry-NH2.

Powder: The lyophilized powder should be stored in a sealed container, protected from

moisture and light. For long-term storage, -80°C (for up to 2 years) or -20°C (for up to 1 year)

is recommended.[6][7]

Stock Solutions: Once dissolved, it is best to prepare single-use aliquots to avoid repeated

freeze-thaw cycles.[6][7] Store stock solutions at -80°C (for up to 6 months) or -20°C (for up

to 1 month).[6][7] It is generally recommended to use freshly prepared solutions.[8]

Troubleshooting Guide
Issue 1: The Fsllry-NH2 powder is not dissolving completely.

Possible Cause 1: Inappropriate Solvent or Concentration. Fsllry-NH2 has limited solubility

in aqueous solutions. Attempting to dissolve it at a high concentration in buffers like PBS

directly may be difficult.

Solution: For high concentrations, use DMSO. Ensure you are using fresh, anhydrous

DMSO, as it is hygroscopic and absorbed moisture can significantly decrease the solubility

of Fsllry-NH2.[1][6][7]

Possible Cause 2: Insufficient Agitation. The peptide may require more energy to fully

dissolve.

Solution: Gentle warming of the solution to 37°C and/or sonication in an ultrasonic bath

can aid dissolution.[2][6]

Issue 2: The Fsllry-NH2 solution appears cloudy or has precipitates after preparation or

storage.

Possible Cause 1: Exceeded Solubility Limit. The concentration of Fsllry-NH2 may be too

high for the chosen solvent system.

Solution: Try diluting the stock solution to a lower concentration. If using a complex solvent

system for in vivo studies, ensure the components are added in the correct order and

mixed thoroughly at each step.[1]
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Possible Cause 2: Temperature-Related Precipitation. The peptide may have precipitated out

of solution upon cooling or freezing.

Solution: Before use, allow the aliquot to thaw completely at room temperature. If

precipitation is observed, gentle warming and vortexing or sonication may be required to

redissolve the peptide.[6]

Issue 3: Inconsistent or unexpected experimental results.

Possible Cause 1: Degradation of Fsllry-NH2. Improper storage or multiple freeze-thaw

cycles can lead to the degradation of the peptide.

Solution: Always use freshly prepared solutions or properly stored single-use aliquots.

Avoid repeated freezing and thawing.[6][7]

Possible Cause 2: Off-Target Effects. While Fsllry-NH2 is a selective PAR2 antagonist, at

certain concentrations it may exhibit off-target effects. For instance, it has been shown to

activate the Mas-related G protein-coupled receptor C11 (MrgprC11).[4][9]

Solution: Review the literature for potential off-target effects in your experimental system.

Consider using appropriate controls to validate that the observed effects are mediated

through PAR2.

Data Presentation
Table 1: Solubility of Fsllry-NH2 in Common Solvents
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Solvent
Maximum Solubility (In
Vitro)

Notes

DMSO 100-115 mg/mL

Use of fresh, anhydrous

DMSO is recommended.

Sonication may be required.[1]

[6][7][10]

Water ~1-5 mg/mL
Sonication is often necessary

to achieve dissolution.[3][6][10]

Ethanol ~7 mg/mL [1]

Table 2: Recommended Storage Conditions

Form Temperature Duration Storage Conditions

Powder -80°C 2 years
Sealed, away from

moisture and light.[7]

-20°C 1 year
Sealed, away from

moisture and light.[7]

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[6][7]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[6][7]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Fsllry-NH2 Stock Solution in DMSO

Equilibrate the Fsllry-NH2 vial to room temperature before opening.

Weigh the desired amount of Fsllry-NH2 powder. Note: The molecular weight of Fsllry-NH2
can vary slightly between batches (e.g., as a TFA salt). Always use the batch-specific
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molecular weight provided on the vial or certificate of analysis for accurate molarity

calculations.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 100 mM concentration.

Vortex the solution thoroughly. If necessary, use an ultrasonic bath to ensure complete

dissolution.

Once fully dissolved, create single-use aliquots and store them at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation

This protocol is an example, and the final formulation may need to be optimized for your

specific animal model and administration route.

Prepare a high-concentration stock solution of Fsllry-NH2 in DMSO (e.g., 100 mg/mL).[1]

In a separate tube, add the required volume of PEG300.

Add the calculated volume of the Fsllry-NH2 DMSO stock solution to the PEG300 and mix

until the solution is clear.[1]

Add Tween-80 to the mixture and mix thoroughly.[1]

Finally, add saline (or ddH2O) to reach the final desired volume and concentration.[1]

This formulation should be prepared fresh before each experiment.[1]

Mandatory Visualizations
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Caption: Experimental workflow for Fsllry-NH2 solution preparation and use.
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Caption: Fsllry-NH2 inhibits the PAR2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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